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Compound of Interest

Compound Name: Demeton-S-methyl sulfone

Cat. No.: B133068 Get Quote

Technical Data Sheet: Demeton-S-methyl sulfone
Audience: Researchers, scientists, and drug development professionals.

This document provides core technical data on Demeton-S-methyl sulfone, a metabolite of

the organophosphate insecticide Demeton-S-methyl.[1] It is also known as Isometasystox

sulfone and Dioxydemeton-S-methyl.[2]

Quantitative Chemical Data
The fundamental chemical properties of Demeton-S-methyl sulfone are summarized in the

table below. This data is essential for analytical and experimental procedures.

Property Value Source

Chemical Formula C₆H₁₅O₅PS₂
PubChem[2], NIST[3],

AERU[4]

Molecular Weight 262.3 g/mol PubChem[2][5]

Alternate Molecular Weight 262.284 g/mol NIST WebBook[3]

CAS Registry Number 17040-19-6 NIST WebBook[3], AERU[4]

IUPAC Name
S-2-ethylsulfonylethyl O,O-

dimethyl phosphorothioate
AERU[4]
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Experimental Protocols
The molecular formula and weight of a compound like Demeton-S-methyl sulfone are

determined through standard, well-established analytical chemistry techniques.

Mass Spectrometry (MS): This is the primary technique for determining the molecular weight

of a compound. High-resolution mass spectrometry can provide a highly accurate mass

measurement, which also helps in confirming the elemental composition.

Elemental Analysis: This method determines the percentage composition of elements (like

Carbon, Hydrogen, Oxygen, etc.) in a sample. The results are used to derive the empirical

formula, which can then be confirmed as the molecular formula using the molecular weight

from mass spectrometry.

Specific, detailed experimental protocols for the initial determination of these properties for this

particular molecule are based on these fundamental principles and are not detailed in general

chemical databases. Researchers would follow standard operating procedures for the specific

mass spectrometer or elemental analyzer being used.

Logical Relationship Diagram
The following diagram illustrates the direct relationship between the chemical compound and

its core identifiers.
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Caption: Relationship between chemical name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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